Cas no 1396786-56-3 (N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• CAS No: 1396786-56-3
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 5824713
• PubChem ID: 71790250
• Update Time: 2025-10-21

N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• 1396786-56-3
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide
• N-(1H-benzimidazol-2-ylmethyl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]acetamide
• AKOS024540112
• N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)acetamide
• VU0537797-1
• F6225-0265

• Inchi： 1S/C19H19N5O2S/c1-24(19-23-18-14(26-2)8-5-9-15(18)27-19)11-17(25)20-10-16-21-12-6-3-4-7-13(12)22-16/h3-9H,10-11H2,1-2H3,(H,20,25)(H,21,22)
• InChI Key： MSRWCSZUJXYXMO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C)CC(NCC1=NC2C=CC=CC=2N1)=O)OC

Computed Properties

• Exact Mass: 381.12594604g/mol
• Monoisotopic Mass: 381.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 111Ų

Additional information on N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide

N-(1H-1,3-Benzodiazol-2-yl)methyl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide: A Comprehensive Overview

The compound N-(1H-1,3-benzodiazol-2-yl)methyl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide (CAS No. 1396786-56-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodiazole moiety and a benzothiazole ring system, both of which are known for their unique electronic properties and reactivity. The presence of the methoxy group further enhances the compound's functional versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery and materials science. The benzodiazole moiety in this compound is particularly notable for its ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and bioavailability. Additionally, the benzothiazole ring system is known for its stability and ability to act as a scaffold for various functional groups, making it a valuable component in the design of bioactive molecules.

The synthesis of N-(1H-1,3-benzodiazol-2-yl)methyl... involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including coupling reactions and nucleophilic substitutions, to construct this compound. The use of advanced catalysts and green chemistry principles has further enhanced the efficiency of these synthetic routes, aligning with current trends toward sustainable chemical synthesis.

From a pharmacological perspective, this compound has shown promising results in preliminary assays targeting specific biological pathways. For instance, studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors, suggesting potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. The methoxy group plays a crucial role in these interactions by influencing the compound's lipophilicity and solubility properties.

In terms of structural analysis, modern computational tools such as density functional theory (DFT) have been employed to study the electronic properties of this compound. These studies have provided insights into its frontier molecular orbitals and reactivity patterns, which are essential for predicting its behavior in different chemical environments. Furthermore, X-ray crystallography has been used to determine the compound's three-dimensional structure, revealing key details about its conformational flexibility and packing interactions.

The application of N-(1H-1,3-benzodiazol...) extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transporter or acceptor in these devices, leveraging its extended conjugation system for efficient charge transfer.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability while maintaining its therapeutic efficacy. This involves exploring various prodrug strategies and delivery systems that can enhance its stability in physiological environments. Additionally, efforts are underway to investigate its metabolomics profile to better understand its fate within the human body.

In conclusion, N-(1H-1,3-benzodiazol...) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a foundation for innovative research directions, while recent advancements in synthesis and characterization techniques continue to unlock its full potential. As research progresses, this compound is poised to make significant contributions to both scientific knowledge and practical applications.